![molecular formula C28H29N3O2S B2444772 4-(4-(2,5-Dimethylphenyl)piperazin-1-yl)-3-tosylquinoline CAS No. 866847-49-6](/img/structure/B2444772.png)
4-(4-(2,5-Dimethylphenyl)piperazin-1-yl)-3-tosylquinoline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “4-(4-(2,5-Dimethylphenyl)piperazin-1-yl)-3-tosylquinoline” is a complex organic molecule that contains a piperazine ring, which is a common structural motif found in many pharmaceuticals and agrochemicals . The piperazine ring can be found in biologically active compounds for a variety of disease states, such as antihistamines, antiparasitic, antifungal, antibacterial, antiviral, antipsychotic, antidepressant, anti-inflammatory, anticoagulant, antitumor, and antidiabetic drugs .
Molecular Structure Analysis
The molecular structure of this compound would likely be determined by techniques such as High-Resolution Mass Spectrometry (HRMS), Infrared Spectroscopy (IR), and Nuclear Magnetic Resonance (NMR) experiments .Scientific Research Applications
Antibacterial Properties
Compounds similar to 4-(4-(2,5-Dimethylphenyl)piperazin-1-yl)-3-tosylquinoline have shown significant antibacterial activities. For example, derivatives of quinolones, which share a structural resemblance, have been identified as potent antibacterial agents due to their enhanced potency and broad spectrum of action against various bacterial strains. A study by Miyamoto et al. (1990) on the synthesis and structure-activity relationships of quinolones, including sparfloxacin, demonstrated improved antibacterial efficacy over existing treatments (Miyamoto et al., 1990).
Antiviral Effects
The antiviral properties of aminoquinolines and piperazines have been extensively researched. Vausselin et al. (2016) discovered that certain derivatives exhibit potent activity against the hepatitis C virus (HCV), highlighting their potential as novel antiviral agents (Vausselin et al., 2016).
Antihypertensive Activity
Quinazoline derivatives, including those with piperazine substituents, have been evaluated for their antihypertensive effects. Sekiya et al. (1983) reported that certain derivatives effectively reduce blood pressure in animal models, suggesting their utility in managing hypertension (Sekiya et al., 1983).
Anticancer Potential
The design and synthesis of 4-piperazinylquinoline derivatives have demonstrated significant anticancer activities. Solomon, Hu, and Lee (2010) explored the cytotoxic effects of these compounds on human breast tumor cell lines, identifying them as promising candidates for anti-breast cancer agents (Solomon, Hu, & Lee, 2010).
Properties
IUPAC Name |
4-[4-(2,5-dimethylphenyl)piperazin-1-yl]-3-(4-methylphenyl)sulfonylquinoline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H29N3O2S/c1-20-9-12-23(13-10-20)34(32,33)27-19-29-25-7-5-4-6-24(25)28(27)31-16-14-30(15-17-31)26-18-21(2)8-11-22(26)3/h4-13,18-19H,14-17H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FYLQVOACWYKPPC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)C2=C(C3=CC=CC=C3N=C2)N4CCN(CC4)C5=C(C=CC(=C5)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H29N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
471.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.